Cas no 2680774-84-7 (benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate)

• Product Name: benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate
• CAS No: 2680774-84-7
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 5624091
• PubChem ID: 165921882
• Update Time: 2025-06-28

benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680774-84-7
• benzyl 4-[hydroxy(3-methoxyphenyl)methyl]piperidine-1-carboxylate
• EN300-28299170
• benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate

• Inchi： 1S/C21H25NO4/c1-25-19-9-5-8-18(14-19)20(23)17-10-12-22(13-11-17)21(24)26-15-16-6-3-2-4-7-16/h2-9,14,17,20,23H,10-13,15H2,1H3
• InChI Key： FIUDFIASCTYMOJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OC)C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 355.17835828g/mol
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59Ų

Additional information on benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate

Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 2680774-84-7): A Comprehensive Overview

The compound Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate, identified by its CAS number 2680774-84-7, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a piperidine core conjugated with hydroxyl and methoxy substituents, as well as a benzyl ester moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of piperidine derivatives has expanded dramatically, driven by their demonstrated efficacy in modulating various biological pathways. The presence of the 4-hydroxy(3-methoxyphenyl)methyl group in Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate introduces unique pharmacophoric features that are likely to influence its interactions with biological targets. Specifically, the hydroxyl and methoxy groups are known to enhance solubility and metabolic stability, while the piperidine ring contributes to favorable pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Current research indicates that molecules with similar structural motifs exhibit promising activities in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate structure provides a robust platform for designing derivatives with enhanced selectivity and potency. For instance, modifications at the benzyl ester position could lead to improved bioavailability or targeted degradation pathways, which are critical factors in drug development.

The pharmacological profile of Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate has been the subject of several recent studies. Researchers have been particularly interested in its potential interactions with enzymes and receptors involved in disease pathogenesis. Preliminary in vitro assays suggest that this compound may exhibit inhibitory effects on certain key enzymes, such as kinases and phosphodiesterases, which are implicated in various pathological processes. Additionally, its ability to cross the blood-brain barrier has been hypothesized based on structural analogs, making it a candidate for treating neurological conditions.

From a synthetic chemistry perspective, Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate presents an intriguing challenge due to its complex architecture. The synthesis involves multiple steps, including functional group transformations and stereoselective reactions, which require meticulous planning and execution. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable routes to this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the piperidine ring, while enzymatic resolutions have facilitated the introduction of chiral centers.

The impact of Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate extends beyond academic research; it holds significant promise for industrial applications in drug discovery programs. Pharmaceutical companies are increasingly seeking novel molecular entities that can be optimized into lead compounds through structure-based drug design. The structural features of this compound make it an attractive candidate for further development by medicinal chemists. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and pharmacokinetic properties of derivatives derived from Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate.

Regulatory considerations also play a crucial role in the development of such compounds. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for advancing candidates into clinical trials. The synthetic pathways for Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate must be scalable and reproducible to meet industry standards. Collaborations between academic institutions and pharmaceutical manufacturers can facilitate the translation of laboratory findings into commercially viable products.

Future directions in the study of Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate may include exploring its mechanism of action through detailed biochemical assays. Understanding how this compound interacts with its target proteins at a molecular level can provide insights into its therapeutic potential and limitations. Additionally, preclinical studies in animal models will be necessary to evaluate its safety profile and efficacy before human trials can commence.

In conclusion, Benzyl 4-hydroxy(3-methoxyphenyl)methylpiperidine-1-carboxylate (CAS No. 2680774-84-7) is a multifaceted compound with significant implications for pharmaceutical research and drug development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As our understanding of biological pathways continues to evolve, compounds like this one will serve as valuable tools for exploring new frontiers in medicine.